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Compound of Interest

Compound Name: Ethynamine

cat. No.: B15468757

Ethynamine: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information on ethynamine, including
its chemical identity and known reactivity. It is important to note that while the user requested
an in-depth guide with detailed experimental protocols and signaling pathways, the available
scientific literature on ethynamine (CAS: 52324-04-6) is limited. Much of the readily available
data pertains to the similarly named but structurally distinct compound, ethylamine (CAS: 75-
04-7).

Core Chemical Data

Ethynamine, also known as aminoacetylene or acetylenamine, is a simple organic compound
featuring both an amino and an ethynyl functional group.[1] Its fundamental properties are

summarized below.

Property Value Citations
CAS Number 52324-04-6 [2][3]
Molecular Formula C2HsN [2]
Molecular Weight 41.05 g/mol

IUPAC Name ethynamine [1]
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Synthesis and Reactivity

Detailed, readily reproducible experimental protocols for the synthesis of isolated ethynamine
are not widely available in the public domain. Its high reactivity makes it a challenging
compound to handle. However, the aminoacetylene moiety is a valuable synthon in organic
chemistry, and its derivatives are often prepared in situ or as part of larger molecular scaffolds.

One documented approach involves the reaction of bromoacetylene with a primary amine on a
tetrairon core, which yields a coordinated aminoacetylene complex.[4] This highlights its role in
organometallic chemistry.

Furthermore, aminoacetylenic compounds can be synthesized via Mannich-type reactions. For
instance, a terminal alkyne can react with paraformaldehyde and a suitable amine in the
presence of a catalyst, such as cuprous chloride, to generate a substituted aminoalkyne. This
methodology has been applied to the synthesis of aminoacetylenicoxyquinazoline derivatives,
which have been investigated for their potential antiproliferative activities against breast and
colon cancer cell lines.[5]

A logical workflow for a Mannich-type synthesis of a substituted aminoalkyne is depicted below.
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Caption: Generalized workflow for the Mannich reaction to synthesize aminoalkynes.

Biological Activity and Signaling Pathways

There is a significant lack of information regarding the specific biological activity and signaling
pathways of ethynamine itself. While some derivatives, such as the aforementioned
aminoacetylenicoxyquinazolines, have been synthesized and tested for antitumor effects, this
research is still in its early stages.[5] These studies suggest that such compounds might
interact with targets like the Epidermal Growth Factor Receptor (EGFR) kinase, but a definitive
signaling pathway for ethynamine has not been elucidated.

Due to the absence of detailed information on signaling pathways, a corresponding diagram
cannot be provided at this time.

Distinction from Ethylamine

It is crucial to distinguish ethynamine (C2HsN) from ethylamine (C2H-N). Ethylamine is a
primary amine that is widely used in industrial and organic synthesis.[6] Unlike ethynamine,
there is a wealth of technical data available for ethylamine, including detailed synthesis
protocols, extensive reaction chemistry, and known biological roles. For clarity, the key details
of ethylamine are provided in the table below.

Property Ethylamine Citations

CAS Number 75-04-7 6171

Molecular Formula C2H7N [6][71[8]

Molecular Weight 45.08 g/mol [8]

IUPAC Name Ethanamine [6]
Conclusion

Ethynamine is a simple, unsaturated amine with the molecular formula CzHsN. While its
chemical identity is clearly defined, there is a notable scarcity of in-depth technical data,
particularly concerning detailed experimental protocols for its synthesis and its biological
functions or signaling pathways. The available literature primarily discusses its derivatives in
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the context of synthetic organic chemistry and preliminary studies on their biological activities.
Researchers interested in this compound should be aware of this information gap and the
potential for confusion with the well-documented compound, ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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